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GC-MS Identification Parameters

Get Quote

For reliable identification, you can reference the following retention index data obtained from various non-

polar GC columns. This table allows you to compare and select the appropriate method for your system.

Table 1: Retention Indices (RI) for 2-Undecanone on Common Non-Polar GC Stationary Phases [1]

Column Active Retention Index .
Temperature Program Carrier Gas

Type Phase (RI)

Capillary DB-5 60°C to 246°C @ 3 K/min 1291 Helium

Capillary HP-5MS 60°C @ 8 min to 250°C @ 30 min 1294 Helium
@ 2 K/min

Capillary SE-54 60°C to 246°C @ 3 K/min 1291 Helium

Capillary CPSII8CB 50°C @ 2 minto 220°C @ 3 K/min 1285 Hydrogen

Capillary Ov-101 Isothermal at 150°C 1276.9 Not

Specified
Packed Ov-101 Isothermal at 220°C 1298.5 Nitrogen
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Experimental Protocol: Identification in a Biological
Context

The following methodology is adapted from a 2022 study that identified and quantified 2-Undecanone from

Pseudomonas aeruginosa-infected mice. [2]

Sample Preparation and GC-MS Analysis

¢ In Vivo Infection Model: Mice were intraperitoneally injected with P. aeruginosa PAO1.

e Sample Collection: Peritoneal fluid was collected 12 hours post-infection using 2 mL of phosphate-
buffered saline (PBS).

¢ GC-MS Identification: The peritoneal fluid was analyzed directly. 2-Undecanone was detected in the
infected mice but was absent in non-infected controls.

¢ Quantification: A calibration curve ranging from 5 nM to 5 mM was established. The measured
concentration in the diluted peritoneal fluid was approximately 1.48 * 1.17 pM. The study estimated
the in vivo concentration to be approximately 200 pM, accounting for the natural volume of peritoneal
fluid. [2]

The workflow below summarizes the key experimental and analytical steps from this study:
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In Vivo Infection Model
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Key Findings on Neutrophil Function

The same study investigated the immunomodulatory effects of 2-Undecanone on neutrophils. The

experiments and their outcomes are summarized below.

Table 2: Summary of Neutrophil Functional Assays upon 2-Undecanone Exposure [2]
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Assay Type Stimulus Effect of 2-Undecanone Interpretation

Chemotaxis 2-Undecanone Induced significant Acts as a chemoattractant
alone neutrophil migration

Activation 2-Undecanone Increased degranulation & Activates Gai-PLC pathway,
alone ROS generation raising intracellular Ca?*

Bactericidal P. aeruginosa Significantly decreased Suppresses host defense

Activity bacteria bacterial killing

NETosis LPS from P. Inhibited Neutrophil Limits a key antimicrobial
aeruginosa Extracellular Trap formation mechanism

Cytokine LPS from P, Reduced TNF-q, IL-6, IL-13,  Attenuates inflammatory

Secretion aeruginosa IL-10 response

Cell Survival LPS from P. Induced apoptosis (via Promotes neutrophil death
aeruginosa tcaspase-3, {Bcl-2) under inflammation

The signaling pathways involved in these neutrophil responses are illustrated in the following diagram:
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2-Undecanone
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Key Considerations for Researchers

e Context is Crucial: Be aware that 2-Undecanone has a dual role. It directly activates several
neutrophil pathways but simultaneously suppresses the cell's ability to mount an effective immune
response against pathogens like P. aeruginosa. [2]

e Natural Occurrence: This compound is not exclusive to bacteria. It is found in various plants and
fruits, so its presence in a sample does not automatically indicate a bacterial source. [3] [4]
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e Mass Spectral Library: The NIST Mass Spectral Library contains reference data for 2-Undecanone,
which is essential for confirming its identity in your samples. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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